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An In-depth Analysis for Researchers, Scientists, and Drug Development Professionals

Introduction
1-Tetradecanol, also known as myristyl alcohol, is a straight-chain saturated fatty alcohol with

the molecular formula CH3(CH2)12CH2OH.[1] It is a white, waxy solid that finds extensive use

in the cosmetic industry as an emollient in products like cold creams, and as an intermediate in

the chemical synthesis of surfactants.[1] Its production can be derived from the hydrogenation

of myristic acid, which is found in palm kernel and coconut oils, or from petrochemical sources.

[1] Given its widespread application, a thorough understanding of its environmental

biodegradability and fate is crucial for assessing its ecological impact. This technical guide

provides a comprehensive overview of the existing data on the biodegradability and

environmental distribution of 1-tetradecanol, tailored for researchers, scientists, and

professionals in drug development.

Biodegradability Assessment
1-Tetradecanol is considered to be readily biodegradable, indicating that it is unlikely to persist

in the environment.[2][3] This conclusion is supported by data from standardized testing

protocols, which are summarized in the table below.
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Parameter Value Test System Reference

Ready

Biodegradability
87% degradation

OECD Guideline

301D (Closed Bottle

Test)

[3]

Ready

Biodegradability
Meets 10-day window

OECD Guideline 301B

(CO2 Evolution Test)
[3]

Biodegradation Rate

Constant
52.5 L/hr Activated Sludge [2][4]

Calculated

Biodegradation Half-

life

5.5 days Sludge [2]

Experimental Protocol: OECD Guideline 301D (Ready
Biodegradability: Closed Bottle Test)
The Closed Bottle Test (OECD 301D) is a standard method for assessing the ready

biodegradability of chemical substances in an aerobic aqueous medium. The protocol involves

the following key steps:

Preparation of the Test Medium: A mineral medium is prepared containing essential inorganic

salts and is saturated with air.

Inoculum: The test is inoculated with a relatively small number of microorganisms from a

mixed population, typically activated sludge from a sewage treatment plant.

Test Substance Addition: 1-Tetradecanol is added to the test bottles at a known

concentration, usually between 2 and 5 mg/L.

Incubation: The sealed bottles are incubated in the dark at a constant temperature (typically

20°C) for a period of 28 days.

Oxygen Measurement: The depletion of dissolved oxygen is measured periodically

throughout the test.
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Calculation of Biodegradation: The percentage of biodegradation is calculated based on the

measured oxygen consumption relative to the theoretical oxygen demand (ThOD) of the test

substance.

Pass Criteria: A substance is considered readily biodegradable if it achieves at least 60% of

its ThOD within a 10-day window, which begins when the degree of biodegradation has

reached 10%.
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Workflow for OECD 301D Ready Biodegradability Test

Preparation of Mineral Medium

Inoculation with Activated Sludge

Addition of 1-Tetradecanol

Incubation in Sealed Bottles (28 days)

Periodic Measurement of Dissolved Oxygen

Calculation of % Biodegradation vs. ThOD

Assessment against Pass Criteria (60% in 10-day window)

Click to download full resolution via product page

Caption: Workflow of the OECD 301D Ready Biodegradability Test.
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The environmental fate of a chemical describes its transport and transformation in various

environmental compartments. For 1-tetradecanol, its physicochemical properties largely

govern its distribution and persistence.

Atmospheric Fate
If released into the atmosphere, 1-tetradecanol is expected to exist solely in the vapor phase.

[4] It is susceptible to degradation by photochemically-produced hydroxyl radicals, with an

estimated atmospheric half-life of about 18 hours.[4] Direct photolysis is not expected to be a

significant removal process as 1-tetradecanol does not contain chromophores that absorb

light at wavelengths greater than 290 nm.[4]

Aquatic Fate
When released into water, 1-tetradecanol is expected to adsorb to suspended solids and

sediment due to its high organic carbon-water partition coefficient (Koc).[2] Volatilization from

water surfaces can occur, with estimated half-lives of 17 hours and 10 days for a model river

and lake, respectively.[2] However, this process is likely attenuated by adsorption to particulate

matter.[2] Hydrolysis is not considered an important environmental fate process for 1-
tetradecanol.[2]

Terrestrial Fate
In soil, 1-tetradecanol is expected to have low to no mobility based on its high Koc values.[4]

Volatilization from moist soil surfaces may occur, but will be significantly reduced by adsorption

to soil organic matter.[4] Biodegradation is anticipated to be a key process for the removal of 1-
tetradecanol from soil and water.[2]

Soil Sorption and Bioaccumulation
The tendency of a chemical to bind to soil particles and to accumulate in living organisms are

critical parameters for its environmental risk assessment.

Quantitative Data on Soil Sorption and Bioaccumulation
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Parameter Value Matrix Reference

Soil Organic Carbon-

Water Partition

Coefficient (Koc)

18,197 - 34,674 Humic Acid [4]

Soil Organic Carbon-

Water Partition

Coefficient (Koc)

23,320 - 64,060 Suspended Solids [2]

Bioconcentration

Factor (BCF)
190 (estimated) Aquatic Organisms [2]

Soil Sorption
The high Koc values for 1-tetradecanol indicate a strong tendency to adsorb to the organic

fraction of soil and sediment.[2][4] This strong sorption behavior significantly limits its mobility in

the environment, reducing the potential for leaching into groundwater.[4]

Bioaccumulation
Bioaccumulation is the process by which a chemical is absorbed by an organism from its

surrounding environment, leading to a concentration in the organism that is higher than in the

environment.[5] The estimated Bioconcentration Factor (BCF) of 190 suggests a high potential

for 1-tetradecanol to bioaccumulate in aquatic organisms.[2] However, it is important to note

that this value is an estimation. Other sources suggest that the bioaccumulation potential of

long-chain alcohols may be overestimated by models based on the octanol-water partition

coefficient (Log Kow) because these models do not account for metabolic biotransformation.[3]

Biodegradation Pathway
The aerobic biodegradation of 1-tetradecanol, a long-chain primary alcohol, is expected to

proceed through a well-established metabolic pathway. The initial step involves the oxidation of

the alcohol to the corresponding aldehyde, which is then further oxidized to a carboxylic acid

(myristic acid). This fatty acid subsequently enters the β-oxidation cycle, where it is sequentially

broken down into two-carbon units in the form of acetyl-CoA. Acetyl-CoA then enters the citric

acid cycle (TCA cycle) for complete mineralization to carbon dioxide and water.
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Aerobic Biodegradation Pathway of 1-Tetradecanol
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Caption: Aerobic biodegradation pathway of 1-tetradecanol.
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Aquatic Toxicity
Despite its ready biodegradability, 1-tetradecanol is classified as very toxic to aquatic

organisms and may cause long-term adverse effects in the aquatic environment.[6][7] This

highlights the importance of controlling its release into aquatic ecosystems.

Quantitative Data on Aquatic Toxicity
Endpoint Value Species Reference

EC50 0.97 mg/L
Senedesmus

subspicatus (Algae)
[3]

EC0 0.30 mg/L
Senedesmus

subspicatus (Algae)
[3]

EC10 0.73 mg/L
Senedesmus

subspicatus (Algae)
[3]

Chronic NOECrepro 0.0098 mg/L Invertebrates [3]

Conclusion
1-Tetradecanol is a readily biodegradable substance that is not expected to persist in the

environment. Its primary removal mechanism is microbial degradation, with a relatively short

atmospheric half-life. Due to its high soil sorption coefficient, it exhibits low mobility in soil and

sediment, minimizing the risk of groundwater contamination. While there is a potential for

bioaccumulation, this may be mitigated by metabolic processes. A significant consideration is

its high acute and chronic toxicity to aquatic organisms, which necessitates careful

management of its release into the environment. This technical guide provides a consolidated

resource for understanding the environmental behavior of 1-tetradecanol, supporting informed

decision-making in its application and management.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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